REACTION_SMILES
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[CH3:13][CH2:14][OH:15].[N+:1]([O-:2])(=[O:3])[c:4]1[n:5][n:6]2[c:7]([cH:12]1)[CH2:8][O:9][CH2:10][CH2:11]2>>[NH2:1][c:4]1[n:5][n:6]2[c:7]([cH:12]1)[CH2:8][O:9][CH2:10][CH2:11]2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cc2n(n1)CCOC2
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Name
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Type
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product
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Smiles
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Nc1cc2n(n1)CCOC2
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |